Cas no 6637-47-4 (1-(2,5-Dichlorophenyl)-1H-pyrrole-2,5-dione)

1-(2,5-Dichlorophenyl)-1H-pyrrole-2,5-dione is a chlorinated pyrrole-dione derivative with applications in organic synthesis and pharmaceutical research. Its structure features a dichlorophenyl substituent, enhancing its reactivity and utility as an intermediate in the preparation of more complex molecules. The compound exhibits stability under standard conditions, facilitating handling and storage. Its electron-withdrawing properties make it valuable in cross-coupling reactions and as a precursor for heterocyclic compounds. The dichlorophenyl group contributes to its potential bioactivity, making it of interest in medicinal chemistry for the development of novel therapeutic agents. This compound is typically characterized by high purity and consistent performance in synthetic applications.
1-(2,5-Dichlorophenyl)-1H-pyrrole-2,5-dione structure
6637-47-4 structure
Product Name:1-(2,5-Dichlorophenyl)-1H-pyrrole-2,5-dione
CAS No:6637-47-4
MF:C10H5Cl2NO2
MW:242.058200597763
CID:508041
PubChem ID:236789
Update Time:2025-06-09

1-(2,5-Dichlorophenyl)-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2,5-dione,1-(2,5-dichlorophenyl)-
    • 1-(2,5-Dichlorophenyl)-1H-pyrrole-2,5-dione
    • 1-(2,5-dichlorophenyl)pyrrole-2,5-dione
    • 1-(2,5-dichlorphenyl)-1H-pyrrole-2,5-dione
    • F3188-0063
    • FT-0747083
    • WGGQQECAPZLVDV-UHFFFAOYSA-N
    • 1-(2,5-dichlorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
    • A924133
    • 6637-47-4
    • 1-(2,5-Dichlorophenyl)-1H-pyrrole-2,5-dione #
    • CS-0314632
    • NSC39728
    • LS-05740
    • NSC52632
    • AKOS000248194
    • EN300-7380466
    • 1H-Pyrrole-2,5-dione, 1-(2,5-dichlorophenyl)-
    • SCHEMBL9155405
    • Z56756015
    • NSC-39728
    • CHEMBL4528017
    • DTXSID40284903
    • NSC-52632
    • MFCD00022563
    • MDL： MFCD00022563
    • Inchi： 1S/C10H5Cl2NO2/c11-6-1-2-7(12)8(5-6)13-9(14)3-4-10(13)15/h1-5H
    • InChI Key： WGGQQECAPZLVDV-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1N1C(C=CC1=O)=O)Cl

Computed Properties

  • Exact Mass: 240.97000
  • Monoisotopic Mass: 240.97
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 374.2±32.0 °C at 760 mmHg
  • Flash Point: 180.1±25.1 °C
  • Refractive Index: 1.648
  • PSA: 37.38000
  • LogP: 2.48780
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(2,5-Dichlorophenyl)-1H-pyrrole-2,5-dione Security Information

1-(2,5-Dichlorophenyl)-1H-pyrrole-2,5-dione Customs Data

  • HS CODE：2925190090
  • Customs Data：

    China Customs Code:

    2925190090

    Overview:

    2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1-(2,5-Dichlorophenyl)-1H-pyrrole-2,5-dione Pricemore >>

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